4-((6-Ethoxy-1H-indol-5-yl)oxy)pyridin-2-amine

• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• IUPAC Name: 4-[(6-ethoxy-1H-indol-5-yl)oxy]pyridin-2-amine
• InChI: InChI=1S/C15H15N3O2/c1-2-19-13-9-12-10(3-5-17-12)7-14(13)20-11-4-6-18-15(16)8-11/h3-9,17H,2H2,1H3,(H2,16,18)
• InChI Key: HYIAPIAQURLHIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C=CNC2=C1)OC3=CC(=NC=C3)N

Description

4-((6-Ethoxy-1H-indol-5-yl)oxy)pyridin-2-amine is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(4-((6-ethoxy-1H-indol-5-yl)oxy)pyridin-2-yl)acetamide described in Production Example 15-5 (7.16 g, 23.0 mmol) was dissolved in methanol (50 mL), a 2 M sodium hydroxide solution (50 mL) was added under nitrogen atmosphere at room temperature, and the mixture was heated and stirred at 75° C. for 2.5 hours. The reaction mixture was cooled to room temperature and then water and ethyl acetate were added for partition. The aqueous layer was extracted with ethyl acetate and the combined organic layer was washed with a saturated saline solution. The organic layer was dried over anhydrous magnesium sulfate, then the resultant was filtered and concentrated under vacuum. A liquid mixture of diethyl ether and ethyl acetate was added to the residue, and the mixture was collected by filteration and washed to obtain the title compound (5.35 g, 86%).